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Compound of Interest

Compound Name: Cyazofamid

Cat. No.: B129060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the oomycete fungicide Cyazofamid against a

selection of new and alternative fungicide candidates. The following sections detail the

comparative performance of these fungicides, supported by experimental data, and provide

insights into their respective modes of action and application methodologies.

Fungicide Performance: A Quantitative Comparison
The efficacy of Cyazofamid and several new fungicide candidates against key oomycete

pathogens, primarily Phytophthora infestans (late blight) and Phytophthora capsici, has been

evaluated in numerous studies. The following tables summarize the available quantitative data,

including 50% effective concentration (EC50) values and field trial results for disease control.

Lower EC50 values indicate higher potency.

Table 1: In Vitro Efficacy (EC50) Against Key Oomycete Pathogens (µg/mL)
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Fungicide Target Pathogen EC50 (µg/mL) Reference(s)

Cyazofamid
Phytophthora

infestans
0.1 - 0.3 [1]

Phytophthora capsici
3.8 - 535 (variable

sensitivity reported)
[2]

Oxathiapiprolin
Phytophthora

infestans
0.001 - 0.03 [3]

Phytophthora

cinnamomi
0.0002 - 0.0007 [4]

Mandipropamid
Phytophthora

infestans
0.02 - 2.98 [5]

Phytophthora

cinnamomi
0.003 - 0.011 [4]

Fluopicolide
Phytophthora

cinnamomi
0.046 - 0.330 [4]

Ethaboxam
Phytophthora

cinnamomi
0.017 - 0.069 [4]

Amisulbrom Plasmopara viticola < 0.1

Fenpicoxamid Zymoseptoria tritici 0.051 [6][7]

Note: EC50 values can vary depending on the specific isolate, experimental conditions, and

assay method.

Table 2: Field Efficacy - Disease Control and Yield Impact
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Fungicide/
Mixture

Target
Disease

Crop
Disease
Control (%)

Yield
Impact

Reference(s
)

Cyazofamid

(Ranman)

Late Blight (P.

infestans)
Potato

Effective,

comparable

to other

standards

- [3][8]

Oxathiapiproli

n +

Benthiavalica

rb (Zorvec

Endavia)

Late Blight (P.

infestans)
Potato

Significantly

more

effective than

Cyazofamid

Higher tuber

yields than

control

[3][8]

Mandipropam

id (Revus)

Late Blight (P.

infestans)
Potato

Effective, less

than

Oxathiapiproli

n mixture

Higher tuber

yields than

control

[8]

Mandipropam

id

Downy

Mildew (P.

viticola)

Grape

Successfully

reduced

disease

severity

- [9]

Amisulbrom
Late Blight (P.

infestans)
Potato

High level of

efficacy
-

Fenpicoxami

d

Zymoseptoria

tritici
Wheat

82% control

in field trials
- [7]

Note: Field efficacy is influenced by environmental conditions, application timing, and disease

pressure.

Modes of Action and Signaling Pathways
Understanding the biochemical targets of these fungicides is crucial for effective resistance

management and the development of new compounds.
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Cyazofamid: Mitochondrial Complex III Inhibition (Qi
site)
Cyazofamid belongs to the Quinone inside Inhibitor (QiI) group of fungicides (FRAC Group

21). It specifically targets the Qi site of the cytochrome bc1 complex (Complex III) in the

mitochondrial respiratory chain of oomycetes. This inhibition disrupts the electron transport

chain, leading to a cessation of ATP synthesis and ultimately, cellular death.
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Cyazofamid's inhibition of Mitochondrial Complex III.
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New Fungicide Candidates: Novel Modes of Action
A key advantage of the new fungicide candidates is their novel modes of action, which are

crucial for managing resistance to existing fungicides.

Oxathiapiprolin (FRAC Group 49) targets an oxysterol-binding protein (OSBP). OSBPs are

involved in lipid transport and signaling. By inhibiting OSBP, oxathiapiprolin disrupts essential

cellular processes, including sterol transport and homeostasis, leading to a breakdown of

cellular function.
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Oxathiapiprolin's disruption of OSBP function.

Mandipropamid is a Carboxylic Acid Amide (CAA) fungicide (FRAC Group 40). It specifically

inhibits cellulose synthase, an enzyme essential for the biosynthesis of cellulose, a key

component of the oomycete cell wall. This inhibition leads to a weakened cell wall, causing

hyphal swelling and bursting.
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Mandipropamid's inhibition of cellulose synthesis.

Experimental Protocols
The following are generalized protocols for key experiments used in the evaluation of fungicide

performance.

In Vitro Fungicide Efficacy: Detached Leaf Assay
This method assesses the efficacy of fungicides in preventing or inhibiting disease

development on detached plant leaves.

Preparation Treatment & Inoculation Incubation & Assessment

1. Collect healthy,
young, fully expanded leaves

2. Surface sterilize
leaves

3. Place leaves on
moist filter paper

in Petri dishes

4. Apply fungicide solutions
at various concentrations

5. Inoculate with pathogen
spore suspension

6. Incubate under controlled
conditions (light, temp)

7. Assess disease severity
(% leaf area affected) 8. Calculate EC50 values

Experimental Setup Application & Inoculation Data Collection & Analysis

1. Grow susceptible host
plants to a specific

growth stage

2. Design experiment (e.g.,
Randomized Complete

Block Design)

3. Apply fungicides at
recommended rates and intervals

4. Inoculate plants with
the pathogen (or rely on

natural infection)

5. Periodically assess
disease incidence and severity

6. Measure crop yield
at harvest

7. Perform statistical analysis
to compare treatments

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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